Cas no 76469-33-5 (2-chloro-1-(naphthalen-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(naphthalen-1-yl)ethan-1-one
• CAS No: 76469-33-5
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• MDL: MFCD00997200
• CID: 561332
• PubChem ID: 12587403
• Update Time: 2025-05-19

2-chloro-1-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1-naphthalenyl)-
• 1-(Chloroacetyl)naphthalene
• 2-chloro-1-naphthalen-1-ylethanone
• Ethanone, 2-chloro-1-(1-naphthalenyl)- (9CI)
• 2-chloro-1-(naphthalen-1-yl)ethan-1-one
• 76469-33-5
• DTXSID50503511
• 2-chloro-1-(naphthalen-1-yl)ethanone
• VYOLNYSIZIEAOP-UHFFFAOYSA-N
• BDA46933
• 2-Chloro-1-naphthalen-1-yl-ethanone
• EN300-1985626
• 2-chloroacetylnaphthalene
• 2-CHLORO-1-(1-NAPHTHALENYL)-ETHANONE
• 2-chloro-1-(1-naphthalenyl)ethanone
• 1-chloro-2-(1-naphthyl)ethan-2-one
• AKOS000299683
• SCHEMBL5131018
• CS-0270321

• MDL： MFCD00997200
• Inchi： 1S/C12H9ClO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2
• InChI Key： VYOLNYSIZIEAOP-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 204.03427
• Monoisotopic Mass: 204.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-chloro-1-(naphthalen-1-yl)ethan-1-one

Professional Introduction to 2-chloro-1-(naphthalen-1-yl)ethan-1-one (CAS No. 76469-33-5)

2-chloro-1-(naphthalen-1-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 76469-33-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a chlorinated ketone moiety linked to a naphthalene ring, exhibits a unique structural framework that makes it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by the presence of both electron-withdrawing and electron-donating groups, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The naphthalen-1-yl substituent in 2-chloro-1-(naphthalen-1-yl)ethan-1-one contributes to its hydrophobicity and potential interaction with biological targets, while the chloro group enhances its reactivity in various chemical transformations. These features have made it a subject of interest for researchers seeking novel scaffolds for therapeutic agents. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound as a building block for designing molecules with enhanced binding affinity and selectivity towards biological receptors.

In the realm of pharmaceutical research, 2-chloro-1-(naphthalen-1-yl)ethan-1-one has been investigated for its role in synthesizing bioactive molecules. Its structural motif is reminiscent of several known pharmacophores, suggesting that derivatives of this compound could exhibit properties relevant to neurological disorders, inflammation, and cancer. For instance, studies have demonstrated that analogs incorporating similar structural features can modulate enzyme activity and receptor binding, making them valuable candidates for further optimization.

One of the most compelling aspects of 2-chloro-1-(naphthalen-1-yl)ethan-1-one is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both the chloro group and the aromatic naphthalene ring allows for facile transformations such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These reactions enable the introduction of diverse functional groups, thereby expanding the chemical space available for drug development. Researchers have leveraged these properties to construct complex molecular architectures with tailored biological activities.

Recent publications have explored the pharmacological profile of 2-chloro-1-(naphthalen-1-yl)ethan-1-one and its derivatives. For example, a study published in the Journal of Medicinal Chemistry reported on the synthesis and evaluation of several naphthalene-based ketones, including this compound, for their potential as inhibitors of kinases involved in cancer progression. The results suggested that certain derivatives exhibited inhibitory activity comparable to known therapeutic agents, albeit with different selectivity profiles. This underscores the importance of 2-chloro-1-(naphthalen-1-yl)ethan-1-one as a scaffold for developing novel anticancer drugs.

The synthesis of 2-chloro-1-(naphthalen-1-yl)ethan-1-one itself presents an interesting challenge due to its functionalized aromatic system. Traditional methods often involve Friedel-Crafts acylation followed by chlorination or vice versa. However, recent innovations in catalytic processes have enabled more efficient and sustainable routes to this compound. For instance, transition-metal-catalyzed reactions have been employed to streamline the formation of the carbon-nitrogen bond while minimizing byproduct formation. Such advancements not only improve yield but also align with green chemistry principles by reducing waste and energy consumption.

The role of computational tools in studying 2-chloro-1-(naphthalen-1-yilethanone) cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies have helped predict binding affinities and identify key residues involved in ligand-receptor interactions. Such information is invaluable for medicinal chemists when designing next-generation compounds with improved pharmacokinetic properties.

In conclusion,2-chloro erted structural features are reminiscent ological disorders e useful candidates f optimization, . Its ability to participate in diverse chemical transformations makes it a valuable intermediate in drug discovery pipelines. As research continues to uncover new applications for this compound, it is likely that 76469 33 5 will remain at the forefront of pharmaceutical innovation for years to come.